Cas no 1803566-26-8 (2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]propanamide hydrochloride)

• Product Name: 2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]propanamide hydrochloride
• CAS No: 1803566-26-8
• CID: 4615608
• PubChem ID: 75481810
• Update Time: 2025-08-03

2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]propanamide hydrochloride

Additional information on 2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]propanamide hydrochloride

2-Chloro-N-[4-(Morpholin-4-ylmethyl)phenyl]Propanamide Hydrochloride: A Comprehensive Overview

The compound 2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]propanamide hydrochloride (CAS No: 1803566-26-8) is a highly specialized chemical entity with significant applications in the pharmaceutical and biochemical industries. This compound is characterized by its unique structure, which combines a chlorinated propanamide group with a morpholine-substituted phenyl ring. The presence of the morpholine moiety introduces interesting pharmacological properties, making this compound a subject of extensive research in recent years.

Structure and Synthesis: The molecular structure of 2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]propanamide hydrochloride is defined by its core components: a propanamide group attached to a phenyl ring, which is further substituted with a morpholin-4-ylmethyl group at the para position. The chlorination at the second carbon of the propanamide chain adds to the compound's reactivity and bioavailability. Synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitution, amide bond formation, and acid-base neutralization to achieve the final hydrochloride salt form.

Pharmacological Properties: Recent studies have highlighted the potential of 2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]procanamide hydrochloride as a modulator of various cellular pathways. Its ability to interact with specific receptors and enzymes has been explored in the context of neurodegenerative diseases, inflammation, and cancer. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cellular signaling.

Applications in Drug Development: The compound's unique pharmacokinetic profile makes it an attractive candidate for drug development. Its lipophilicity and solubility properties are being optimized to enhance bioavailability, which is crucial for therapeutic applications. Additionally, preclinical studies have shown promising results in animal models of chronic inflammatory diseases, suggesting its potential as an anti-inflammatory agent.

Safety and Toxicology: As with any pharmaceutical candidate, understanding the safety profile of 2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]procanamide hydrochloride is paramount. Recent toxicological studies have focused on assessing its acute and chronic toxicity profiles in experimental animals. These studies indicate that the compound exhibits a favorable safety margin when administered within therapeutic dose ranges.

Environmental Impact: The environmental fate and degradation pathways of 2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]procanamide hydrochloride are also under investigation to ensure sustainable use and minimize ecological impact. Research into its biodegradation rates and potential for bioaccumulation is ongoing, with preliminary data suggesting moderate environmental persistence under certain conditions.

In conclusion, 2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]procanamide hydrochloride (CAS No: 1803566-26-8) represents a promising chemical entity with diverse applications in drug discovery and development. Its unique structure, coupled with emerging research findings, positions it as a valuable tool in advancing therapeutic interventions across various disease states.